1,4-Dibenzylpiperazine-2-carbaldehyde
Description
1,4-Dibenzylpiperazine-2-carbaldehyde is a piperazine derivative featuring two benzyl substituents at the 1- and 4-positions of the piperazine ring and a formyl (-CHO) group at the 2-position. This compound is structurally characterized by its piperazine core, which is a six-membered ring containing two nitrogen atoms at opposite positions.
Properties
CAS No. |
54969-29-8 |
|---|---|
Molecular Formula |
C19H22N2O |
Molecular Weight |
294.4 g/mol |
IUPAC Name |
1,4-dibenzylpiperazine-2-carbaldehyde |
InChI |
InChI=1S/C19H22N2O/c22-16-19-15-20(13-17-7-3-1-4-8-17)11-12-21(19)14-18-9-5-2-6-10-18/h1-10,16,19H,11-15H2 |
InChI Key |
GPGHMUYOZRAMNQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(C(CN1CC2=CC=CC=C2)C=O)CC3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
Piperazine-Carbaldehyde Hybrids : Compounds like those in are prioritized in drug discovery due to their ability to form stable imine bonds with biological targets, enhancing binding affinity .
Benzodioxane-Piperazine Derivatives () : These show promise as serotonin receptor modulators, with the benzodioxane moiety improving metabolic stability .
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